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Compound of Interest

Compound Name:
methyl (2S)-2-(3-chlorophenyl)-2-

hydroxyacetate

CAS No.: 32222-44-9

Cat. No.: B6590133

Get Quote

An In-depth Technical Guide on the Safe Handling of Methyl (2S)-2-(3-chlorophenyl)-2-
hydroxyacetate

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed safety and handling protocol for methyl (2S)-2-(3-
chlorophenyl)-2-hydroxyacetate (CAS No. 32222-44-9). In the absence of a specific,

published Material Safety Data Sheet (MSDS), this document has been synthesized from data

on structurally analogous compounds, including various isomers and precursors. The

information herein is intended to provide a robust framework for risk assessment and safe

laboratory practices.

Compound Profile and Hazard Identification
Methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate is a chiral ester belonging to the

mandelate family. Its structure, featuring a chlorinated aromatic ring and a hydroxy ester

functional group, dictates its chemical reactivity and toxicological profile. Based on data from
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analogous compounds, the primary hazards are associated with irritation and potential harm

upon ingestion.

1.1. GHS Classification (Inferred)

The Globally Harmonized System (GHS) classification for this compound is inferred from its

structural analogs, such as other chloromandelic acid esters and 3-chloromandelic acid.[1][2][3]

[4][5][6]

Pictogram: alt text

Signal Word:Warning[1][2][3]

1.2. Hazard and Precautionary Statements

The following H- and P-statements are a composite derived from closely related molecules and

represent best practices for handling this class of compounds.
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Type Code Statement Source Analogs

Hazard H302
Harmful if swallowed.

[2][3][7]

Methyl (R)-2-(3-

chlorophenyl)-2-

hydroxyacetate, (S)-

Methyl 2-(2-

chlorophenyl)-2-

hydroxyacetate

Hazard H315
Causes skin irritation.

[1][3][8]

(S)-Methyl 2-(2-

chlorophenyl)-2-

hydroxyacetate, (2-

Chlorophenyl)glycolic

acid

Hazard H319
Causes serious eye

irritation.[1][3][8]

(S)-Methyl 2-(2-

chlorophenyl)-2-

hydroxyacetate, (2-

Chlorophenyl)glycolic

acid

Hazard H335
May cause respiratory

irritation.[1][3][9]

(S)-Methyl 2-(2-

chlorophenyl)-2-

hydroxyacetate, 3-

Chloromandelic acid

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.[1][3][4][8]

[10]

General for all related

compounds

Precautionary P264

Wash skin thoroughly

after handling.[3][7]

[11]

General for all related

compounds
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Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[7][8][10]

[11]

General for all related

compounds

Precautionary P301+P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.[7]

Iron(II) sulfate

(example for H302)

Precautionary P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.[3][4][8][11]

General for skin

irritants

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[1][3][6][8][11]

General for eye

irritants

Precautionary P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.[3][4][8][10]

General for all related

compounds

Precautionary P501

Dispose of

contents/container to

an approved waste

disposal plant.[2][3][4]

[8]

General for chemical

disposal

Physical and Chemical Properties
While specific experimental data for methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate is not

readily available, the following properties can be anticipated based on its structure and data
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from isomers and related compounds.

Property Value / Description Source/Analogy

Molecular Formula C₉H₉ClO₃[12] PubChemLite

Molecular Weight 200.62 g/mol [2][3][13] Sigma-Aldrich, Pharmaffiliates

Appearance
Colorless to light yellow liquid

or solid.[1]

(S)-Methyl 2-(2-

chlorophenyl)-2-

hydroxyacetate

Boiling Point
Estimated ~298 °C at 760

mmHg.[3]

(S)-Methyl 2-(2-

chlorophenyl)-2-

hydroxyacetate

Storage Temperature
Room temperature. Sealed in

a dry environment.[1][2][3]
Sigma-Aldrich

Safe Handling and Storage Protocol
Adherence to a strict handling protocol is essential to minimize exposure and ensure laboratory

safety.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

The primary routes of exposure are inhalation, skin contact, and eye contact. The following

workflow outlines the necessary controls.
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Workspace Setup

Personal Protective Equipment (PPE)

Handling Protocol

Work Area Assessment

Certified Chemical Fume Hood

Mandatory for
all operations

Eyewash & Safety Shower Accessible
Verify Proximity

Handle Compound

Nitrile Gloves
(Inspect before use)

Safety Goggles (EN 166)
or Face Shield

Lab Coat
(Closed)

Avoid creating dusts/aerosols

Avoid skin and eye contact

Wash hands thoroughly

Click to download full resolution via product page

Caption: PPE and Engineering Control Workflow.

Step-by-Step Protocol:

Ventilation: All handling of methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate, including

weighing and solution preparation, must be conducted in a certified chemical fume hood to

prevent inhalation of vapors or aerosols.[10][11][14]

Eye Protection: Wear chemical safety goggles that conform to European Standard EN 166 or

an equivalent standard.[4][9][11] A face shield should be used if there is a risk of splashing.
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Hand Protection: Wear nitrile gloves. Always inspect gloves for integrity before use and

change them immediately if contamination occurs.[4][11][14]

Skin and Body Protection: A fully buttoned lab coat must be worn.[9] Ensure that skin is not

exposed.

Hygiene: Do not eat, drink, or smoke in the laboratory.[7][11] Wash hands thoroughly with

soap and water after handling the compound and before leaving the laboratory.[11][15]

3.2. Storage Requirements

Container: Keep the container tightly closed.[4][8]

Environment: Store in a dry, well-ventilated place at room temperature.[1][4][14]

Incompatibilities: Avoid strong oxidizing agents, strong bases, and strong acids.[14]

Emergency and First-Aid Procedures
Rapid and appropriate response to an exposure is critical.
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Routes of Exposure

First Aid Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if needed.

Wash with plenty of soap and water
for at least 15 minutes.

Remove contaminated clothing

Rinse with water for 15 minutes,
holding eyelids open.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First-Aid Response Flowchart.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[4][6][8][9]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[4][8][9] If skin irritation persists, seek

medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[4][9][10] Seek immediate medical attention.

Ingestion: If swallowed, wash out the mouth with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Call a physician or poison control center
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immediately.[7][9][16]

Spill and Waste Disposal
5.1. Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (use fume hood if spill is contained).

Contain: Prevent further leakage or spillage. Do not let the product enter drains.[7][10]

Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand). For solid

spills, carefully sweep up the material, avoiding dust formation.[6][14]

Collect: Place the absorbed material or swept-up solid into a suitable, labeled container for

disposal.

Decontaminate: Clean the spill area thoroughly.

5.2. Waste Disposal Dispose of all waste material, including contaminated PPE and spill

cleanup materials, in accordance with local, state, and federal regulations. This should be done

through a licensed waste disposal company.[4][8]
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Email: info@benchchem.com or Request Quote Online.

Sources

1. (S)-Methyl 2-(2-chlorophenyl)-2-hydroxyacetate | 32345-60-1 [sigmaaldrich.com]

2. Methyl (R)-2-(3-chlorophenyl)-2-hydroxyacetate | 153294-00-9 [sigmaaldrich.com]

3. Methyl (S)-2-(2-chlorophenyl)-2-hydroxyacetate | 32345-60-1 [sigmaaldrich.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. static.cymitquimica.com [static.cymitquimica.com]

6. aaronchem.com [aaronchem.com]

7. merckmillipore.com [merckmillipore.com]

8. assets.thermofisher.com [assets.thermofisher.com]

9. fishersci.no [fishersci.no]

10. file.medchemexpress.com [file.medchemexpress.com]

11. targetmol.com [targetmol.com]

12. PubChemLite - Methyl 2-(3-chlorophenyl)-2-hydroxyacetate (C9H9ClO3)
[pubchemlite.lcsb.uni.lu]

13. pharmaffiliates.com [pharmaffiliates.com]

14. spectrumchemical.com [spectrumchemical.com]

15. assets.thermofisher.com [assets.thermofisher.com]

16. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate
material safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-
hydroxyacetate-material-safety-data-sheet-msds]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chem-space.com/compounds/CSSB00010004286
https://www.benchchem.com/product/b6590133?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h97a46954?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah98de389e
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f34f6
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24937~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2022:32:49~~3-Chloromandelic%20acid~~
https://static.cymitquimica.com/products/10/pdf/sds-F634242.pdf
https://www.aaronchem.com/sds/32222-43-8.pdf
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-103965&DocumentType=MSD&DocumentId=103965_SDS_CY_EN.PDF&DocumentUID=330665&Language=EN&Country=CY&Origin=PDP
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21525~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2005:13:54~~2-Chloromandelic%20acid~~
https://www.fishersci.no/store/msds?partNumber=11401457&countryCode=NO&language=en
https://file.medchemexpress.com/batch_PDF/HY-Y0816/S-Mandelic-acid-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/SDS/A0072EAF-3A39-4D2A-BF7A-E1D9F5FE8014/T3420
https://pubchemlite.lcsb.uni.lu/e/compound/14916085
https://pubchemlite.lcsb.uni.lu/e/compound/14916085
https://www.pharmaffiliates.com/en/13305-18-5-methyl-2-3-chlorophenyl-2-hydroxyacetate-pai02005057.html
https://www.spectrumchemical.com/MSDS/M1584_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14223~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:18:32~~DL-Mandelic%20acid~~
https://file.medchemexpress.com/batch_PDF/HY-15185/Nirogacestat-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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